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Compound of Interest

Compound Name: GW-6604

Cat. No.: B1684689 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GW-6604. As a potent and selective ALK5 inhibitor,

proper handling and disposal are paramount to ensure laboratory safety and data integrity.

Disclaimer: A specific Safety Data Sheet (SDS) for GW-6604 (CAS 452342-37-9) was not

located. The following guidance is based on information from chemical suppliers and general

best practices for handling potent, biologically active research compounds. All laboratory

personnel must consult their institution's safety protocols and conduct a formal risk assessment

before handling this compound.

Summary of Compound Data
The following table summarizes the available quantitative data for GW-6604.
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Property Value Source

CAS Number 452342-37-9

MedchemExpress, DC

Chemicals, AOBIOUS,

MedKoo Biosciences

Molecular Formula C₁₉H₁₄N₄

MedchemExpress, DC

Chemicals, AOBIOUS,

MedKoo Biosciences

Molecular Weight 298.34 g/mol

MedchemExpress, DC

Chemicals, AOBIOUS,

MedKoo Biosciences

Appearance
Solid, Off-white to light yellow

powder

MedchemExpress[1], MedKoo

Biosciences[2]

Purity >98% DC Chemicals[3], AOBIOUS

Solubility
Soluble in DMSO (e.g., 100

mg/mL with ultrasound)

MedchemExpress[1],

AOBIOUS[4]

Operational Plan: Step-by-Step Guidance
Adherence to a strict operational plan is critical for the safe handling of GW-6604.

Receiving and Inspection
Upon receipt, inspect the packaging for any signs of damage or leakage.

Verify that the compound name, CAS number, and quantity match the order.

The compound is typically shipped at ambient temperature as a non-hazardous chemical.[2]

Storage
Solid Compound:

Short-term (days to weeks): Store at 0-4°C, protected from light.[2]
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Long-term (months to years): Store at -20°C in a dry, dark, and tightly sealed container.[2]

[3][4] Some suppliers recommend storage for up to 2 years at -20°C as a powder.[3]

Stock Solutions (in DMSO):

Store in aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles.[1][3]

-20°C: Usable for up to 1 month.[1][3]

-80°C: Usable for up to 6 months.[1][3]

Always protect solutions from light.[1]

Personal Protective Equipment (PPE)
Due to the potent biological activity of GW-6604 and the absence of a specific SDS, the

following PPE is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile gloves. Inspect gloves before use and change them frequently,

especially if contact with the compound or its solution occurs.

Body Protection: A laboratory coat is required.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of the

powder.

Solution Preparation
All handling of the solid compound and preparation of stock solutions should be performed in

a certified chemical fume hood to minimize inhalation exposure.

Before opening the vial, allow the product to equilibrate to room temperature for at least one

hour.[3]

Use a calibrated analytical balance to weigh the compound.
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Prepare stock solutions using a suitable solvent, such as DMSO. The use of newly opened,

hygroscopic DMSO is recommended for optimal solubility.[1]

If necessary, use an ultrasonic bath to aid in dissolution.[1]

Experimental Use
Clearly label all solutions containing GW-6604 with the compound name, concentration,

solvent, and date of preparation.

When diluting stock solutions for cellular assays, ensure the final concentration of the solvent

(e.g., DMSO) is compatible with your experimental system and include an appropriate

vehicle control.

Handle all solutions and experimental materials containing GW-6604 with the same

precautions as the stock solution.

Disposal Plan
All waste materials contaminated with GW-6604 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste:

Collect all disposable materials that have come into contact with GW-6604 powder, such

as weighing paper, pipette tips, and contaminated gloves, in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste:

Collect all unused solutions and experimental media containing GW-6604 in a designated,

sealed, and clearly labeled hazardous waste container.

Do not pour GW-6604 solutions down the drain.

Decontamination:
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Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol) to decontaminate them after use. Dispose of the cleaning materials as solid

hazardous waste.

Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Experimental Use

Disposal

Receive & Inspect Shipment

Store Solid Compound
(-20°C Long-Term)

Don Appropriate PPE

Equilibrate Vial to RT

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMSO)

Store Stock Solution
(-20°C or -80°C)

Prepare Working Solution

Perform Experiment

Collect Solid Waste
(Gloves, Tips, etc.)

Collect Liquid Waste
(Unused Solutions)

Decontaminate Surfaces

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of GW-6604.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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